1-[[(Z)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea

• Molecular Formula: C12H14N4O4S
• Molecular Weight: 310.33 g/mol
• IUPAC Name: 1-[[(Z)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea
• InChI: InChI=1S/C12H14N4O4S/c1-3-4-13-12(21)15-14-7-8-5-9(16(18)19)11(17)10(6-8)20-2/h3,5-7,14H,1,4H2,2H3,(H2,13,15,21)/b8-7-
• InChI Key: AHLDLNAIKRXKLF-FPLPWBNLSA-N
• Isomeric SMILES: COC1=C/C(=C\NNC(=S)NCC=C)/C=C(C1=O)[N+](=O)[O-]
• SMILES: COC1=CC(=CNNC(=S)NCC=C)C=C(C1=O)[N+](=O)[O-]

Description

1-[[(Z)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea is a chemical compound with potential applications in scientific research. It is a thiourea derivative that has been synthesized and studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-[[(Z)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea is not fully understood. However, it is believed to act by inhibiting various enzymes and signaling pathways. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been reported to have antimicrobial activity by disrupting the cell membrane of bacteria.
Biochemical and Physiological Effects:
1-[[(Z)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea has been shown to have various biochemical and physiological effects. It has been reported to have antioxidant activity by scavenging free radicals. It has also been shown to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, the compound has been reported to have analgesic and anxiolytic effects.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[[(Z)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea in lab experiments include its potential as a drug delivery agent and its diverse range of biological activities. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 1-[[(Z)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea. One direction is to investigate its potential as a therapeutic agent for various diseases, including cancer and infectious diseases. Another direction is to study its mechanism of action and identify its molecular targets. Additionally, the development of more efficient synthesis methods and the optimization of its pharmacokinetic properties are also areas for future research.
Conclusion:
In conclusion, 1-[[(Z)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea is a chemical compound with potential applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new therapeutic agents for various diseases.

Synthesis Methods

The synthesis of 1-[[(Z)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea involves the reaction of 3-methoxy-5-nitrobenzaldehyde with methylamine to form the corresponding Schiff base. The Schiff base is then reacted with propargylamine and thiourea to give the final product. This synthesis method has been optimized and reported in the literature.

Scientific Research Applications

1-[[(Z)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea has potential applications in scientific research. It has been studied for its antimicrobial, anticancer, and antioxidant properties. It has also been investigated for its potential as a drug delivery agent. The compound has shown promising results in various in vitro and in vivo studies.